Cas no 24303-64-8 (4-Methoxy-but-2-ynoic acid)

4-Methoxy-but-2-ynoic acid is a specialized alkyne-substituted carboxylic acid featuring a methoxy group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocycles, pharmaceuticals, and fine chemicals. Its acetylene functionality enables click chemistry applications, while the methoxy group enhances solubility and reactivity in certain transformations. The acid moiety allows for further derivatization via esterification or amidation. Due to its structural features, it is useful in constructing complex molecular architectures with precision. The compound is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic applications.

4-Methoxy-but-2-ynoic acid structure

Product Name:4-Methoxy-but-2-ynoic acid

CAS No:24303-64-8

MF:C₅H₆O₃

MW:114.099341869354

MDL:MFCD19228125

CID:1419779

PubChem ID:11126213

Update Time:2025-06-07

4-Methoxy-but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Butynoic acid, 4-methoxy-
- 4-methoxy-2-Butynoic acid
- 4-methoxybut-2-ynoic acid
- 4-Methoxy-but-2-ynoic acid
- ATFQGKWMZOYASB-UHFFFAOYSA-N
- MFCD19228125
- 4-methoxybut-2-ynoicAcid
- AKOS006380128
- CS-0340998
- DTXSID30456036
- 24303-64-8
- EN300-227022
- DA-39237
- SCHEMBL6383645
- MDL： MFCD19228125
- Inchi： 1S/C5H6O3/c1-8-4-2-3-5(6)7/h4H2,1H3,(H,6,7)
- InChI Key： ATFQGKWMZOYASB-UHFFFAOYSA-N
- SMILES： O(C)CC#CC(=O)O

Computed Properties

Exact Mass: 114.03168
Monoisotopic Mass: 114.031694049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

4-Methoxy-but-2-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-1g	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	1g	3375.21CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-5g	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	5g	13483.87CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-500mg	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	500mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-250mg	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	250mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-100mg	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	100mg	1161.82CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0552-50mg	4-Methoxy-but-2-ynoic acid	24303-64-8	97%	50mg	992.21CNY	2021-05-07
TRC	M266408-10mg	4-Methoxy-but-2-ynoic acid	24303-64-8		10mg	$ 50.00	2022-06-04
TRC	M266408-50mg	4-Methoxy-but-2-ynoic acid	24303-64-8		50mg	$ 185.00	2022-06-04
TRC	M266408-100mg	4-Methoxy-but-2-ynoic acid	24303-64-8		100mg	$ 275.00	2022-06-04
Chemenu	CM328709-1g	4-methoxybut-2-ynoic acid	24303-64-8	95%+	1g	$733	2024-07-28